Cas no 137247-85-9 (2-Ethyl-1,3-dioxoisoindoline-5-carboxylic acid)

• Product Name: 2-Ethyl-1,3-dioxoisoindoline-5-carboxylic acid
• CAS No: 137247-85-9
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• MDL: MFCD02905134
• CID: 1086530
• PubChem ID: 707457
• Update Time: 2025-08-04

2-Ethyl-1,3-dioxoisoindoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-1,3-dioxoisoindoline-5-carboxylic acid
• 2-ethyl-1,3-dioxoisoindole-5-carboxylic acid
• 1H-isoindole-5-carboxylic acid, 2-ethyl-2,3-dihydro-1,3-dioxo-
• BS-35685
• SR-01000091218-1
• SR-01000091218
• DTXSID00351706
• CS-0298306
• CHEMBL1565201
• FMHDMAFJLDZEKG-UHFFFAOYSA-N
• 2-ethyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• Oprea1_167923
• STK337108
• MLS000085846
• MFCD02905134
• 2-ethyl-1,3-dioxo-5-isoindolinecarboxylic acid
• 2-ethyl-1,3-dioxoisoindoline-5-carboxylic acid, AldrichCPR
• 2-ethyl-1,3-dioxoisoindoline-5-carboxylicacid
• HMS2332D07
• SCHEMBL13417770
• EN300-376273
• AKOS000147365
• SMR000021175
• 137247-85-9
• SB65633
• DB-203326
• EU-0086863
• 1H-Isoindole-5-carboxylic acid, 2-ethyl-1,3-dioxo-2,3-dihydro-

• MDL： MFCD02905134
• Inchi： 1S/C11H9NO4/c1-2-12-9(13)7-4-3-6(11(15)16)5-8(7)10(12)14/h3-5H,2H2,1H3,(H,15,16)
• InChI Key： FMHDMAFJLDZEKG-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C=CC=2C(N1CC)=O

Computed Properties

• Exact Mass: 219.05317
• Monoisotopic Mass: 219.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 426.3±28.0 °C at 760 mmHg
• Flash Point: 211.6±24.0 °C
• PSA: 74.68
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-Ethyl-1,3-dioxoisoindoline-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-Ethyl-1,3-dioxoisoindoline-5-carboxylic acid

Introduction to 2-Ethyl-1,3-dioxoisoindoline-5-carboxylic acid (CAS No. 137247-85-9)

2-Ethyl-1,3-dioxoisoindoline-5-carboxylic acid (CAS No. 137247-85-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-Ethyl-1,3-dioxoisoindoline-5-carboxylic acid make it an attractive candidate for the development of novel drugs and therapeutic agents.

The chemical structure of 2-Ethyl-1,3-dioxoisoindoline-5-carboxylic acid consists of a central isoindoline core with a carboxylic acid group at the 5-position and an ethyl substituent at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it suitable for various applications in drug discovery and development.

Recent studies have highlighted the potential of 2-Ethyl-1,3-dioxoisoindoline-5-carboxylic acid in several areas of medicinal chemistry. One notable application is its use as a scaffold for the synthesis of bioactive compounds. The isoindoline core provides a rigid and planar structure that can be readily modified to introduce various functional groups, thereby enhancing its biological activity and selectivity. For instance, researchers have synthesized derivatives of 2-Ethyl-1,3-dioxoisoindoline-5-carboxylic acid with improved pharmacological properties by introducing different substituents at various positions on the isoindoline ring.

In the context of drug discovery, 2-Ethyl-1,3-dioxoisoindoline-5-carboxylic acid has shown promise as a lead compound for the development of new therapeutic agents. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, it has been reported to exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to modulate these enzymes makes 2-Ethyl-1,3-dioxoisoindoline-5-carboxylic acid a valuable tool in the design of targeted therapies.

Beyond its enzymatic inhibition properties, 2-Ethyl-1,3-dioxoisoindoline-5-carboxylic acid has also been explored for its anti-inflammatory and anti-proliferative effects. In vitro studies have shown that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, it has demonstrated cytotoxic activity against various cancer cell lines, suggesting its potential as an anticancer agent.

The pharmacokinetic properties of 2-Ethyl-1,3-dioxoisoindoline-5-carboxylic acid are another important aspect to consider in its development as a therapeutic agent. Preliminary studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target site in the body and exert its intended biological effects.

In addition to its direct therapeutic applications, 2-Ethyl-1,3-dioxoisoindoline-5-carboxylic acid has also been used as a building block in combinatorial chemistry approaches. The ability to synthesize large libraries of structurally diverse compounds from this scaffold allows researchers to rapidly screen for new bioactive molecules with improved properties. This approach has led to the discovery of several promising leads with enhanced potency and selectivity.

The safety profile of 2-Ethyl-1,3-dioxoisoindoline-5-carboxylic acid is another critical factor in its development as a pharmaceutical agent. Preclinical studies have shown that it exhibits low toxicity and good tolerability at therapeutic doses. However, further research is needed to fully evaluate its safety profile in humans through clinical trials.

In conclusion, 2-Ethyl-1,3-dioxoisoindoline-5-carboxylic acid (CAS No. 137247-85-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel drugs and therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further highlighting its significance in the field.